![molecular formula C22H22ClFN4O B5155864 2-chloro-N-{1-[1-(2-fluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide](/img/structure/B5155864.png)
2-chloro-N-{1-[1-(2-fluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide
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Overview
Description
2-chloro-N-{1-[1-(2-fluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a pyrazole derivative that has been synthesized using various methods and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-chloro-N-{1-[1-(2-fluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide involves the modulation of various biological targets, including G protein-coupled receptors and ion channels. This compound has been found to bind to these targets and modulate their activity, leading to various biochemical and physiological effects.
Biochemical and physiological effects:
This compound has been found to exhibit a range of biochemical and physiological effects. This compound has been studied for its ability to modulate various biological processes, including cell proliferation, apoptosis, and inflammation. It has also been found to have potential applications in the treatment of various diseases, including cancer and neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 2-chloro-N-{1-[1-(2-fluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide in lab experiments include its ability to modulate various biological targets and its potential applications in the treatment of various diseases. However, the limitations of using this compound in lab experiments include the need for further studies to determine its safety and efficacy and the potential for off-target effects.
Future Directions
There are several future directions for the study of 2-chloro-N-{1-[1-(2-fluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide. These include further studies to determine its safety and efficacy in the treatment of various diseases, the development of new synthesis methods to optimize its production, and the identification of new biological targets for this compound. Additionally, the use of this compound in combination with other drugs may have potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 2-chloro-N-{1-[1-(2-fluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide involves the reaction of 2-chlorobenzoic acid with 2-fluorobenzylamine to form an amide intermediate. This intermediate is then reacted with 1-(4-piperidinyl)-1H-pyrazole-5-carboxylic acid to form the final product. The synthesis of this compound has been optimized using various techniques, including microwave-assisted synthesis and solvent-free synthesis.
Scientific Research Applications
2-chloro-N-{1-[1-(2-fluorobenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}benzamide has been found to have potential applications in scientific research. This compound has been studied for its ability to modulate various biological targets, including G protein-coupled receptors and ion channels. It has also been found to have potential applications in the treatment of various diseases, including cancer and neurological disorders.
properties
IUPAC Name |
2-chloro-N-[2-[1-[(2-fluorophenyl)methyl]piperidin-4-yl]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClFN4O/c23-19-7-3-2-6-18(19)22(29)26-21-9-12-25-28(21)17-10-13-27(14-11-17)15-16-5-1-4-8-20(16)24/h1-9,12,17H,10-11,13-15H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNLLDJJQPUNRPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=CC=N2)NC(=O)C3=CC=CC=C3Cl)CC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClFN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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